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This document provides essential safety and logistical information for the proper disposal of

fenhexamid, a fungicide commonly used in research and development. Adherence to these

procedures is critical to ensure personnel safety and environmental protection.

I. Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE).

Gloves: Wear chemical-resistant, elbow-length gloves.[1]

Eye Protection: Use tightly fitting safety goggles.[2]

Ventilation: Handle fenhexamid in a well-ventilated area to avoid the formation and

inhalation of dust or aerosols.[2][3]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[2]

II. Step-by-Step Disposal Procedure for Unused or Waste
Fenhexamid
Disposal of fenhexamid must be treated as hazardous waste and comply with all local, state,

and federal regulations.[3] Never dispose of undiluted chemical on-site.[1]

Waste Collection:
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Collect waste fenhexamid, including spillage, in suitable, closed, and clearly labeled

containers for disposal.[2][4]

Spilled material should be swept up carefully to avoid creating dust and placed into the

designated waste container.[4]

Professional Disposal:

The primary and recommended method of disposal is through a licensed chemical

destruction facility.[2]

Alternatively, controlled incineration with flue gas scrubbing is an acceptable method.[2]

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Prohibited Actions:

DO NOT dispose of fenhexamid down the drain or in the sewer system.[2][3][5]

DO NOT contaminate streams, rivers, or any waterways with the chemical.[1]

Fenhexamid is toxic to aquatic life with long-lasting effects.[1][3]

DO NOT burn the chemical or its containers in an uncontrolled manner.[1]

III. Procedure for Disposing of Empty Fenhexamid
Containers
Properly cleaned containers can often be recycled, depending on local regulations.

Triple Rinsing:

Empty the container as much as possible into the application mixture or spray tank.

Fill the container one-quarter full with clean water.[5]

Securely replace the cap and shake the container for at least 30 seconds.[5]
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Pour the rinsate into the spray tank or a container for later use or disposal.[1][5] Allow the

container to drain for 30 seconds.

Repeat this rinsing procedure two more times.[5]

Container Disposal Options:

Recycling: If a local recycling program accepts triple-rinsed pesticide containers, replace

the cap and return the clean container to a designated collection point.[1]

Waste Facility: If recycling is not an option, render the container unusable by breaking,

crushing, or puncturing it.[1] Then, deliver it to an approved waste management facility.[1]

On-Site Burial (Least Preferred): If an approved waste management facility is unavailable,

the empty packaging may be buried at least 500mm below the surface in a designated

disposal pit.[1] This pit must be clearly marked and located away from waterways,

desirable vegetation, and tree roots, in compliance with local regulations.[1]

Prohibited Actions:

DO NOT reuse empty fenhexamid containers for any other purpose.[1]

DO NOT burn empty containers.[1]

Data Presentation: Fenhexamid Disposal Guidelines
The following table summarizes the key procedures and precautions for disposing of

fenhexamid and its containers.
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Category Procedure / Requirement Rationale

Chemical Waste

Primary Method: Transfer to a

licensed chemical destruction

plant.[2]

Ensures complete and safe

destruction of the hazardous

material.

Alternative Method: Controlled

incineration with flue gas

scrubbing.[2]

A regulated method to prevent

environmental release of

harmful byproducts.

On-Site Prohibition: Do not

dispose of undiluted chemical

on-site.[1]

Prevents soil and local water

source contamination.

Waterway Protection: Do not

contaminate streams, rivers, or

waterways.[1] Do not

discharge into drains.[2][3]

Fenhexamid is toxic to aquatic

life with long-lasting effects.[3]

Empty Containers

Decontamination: Triple-rinse

all empty containers

immediately after use.[1][5]

Removes residual chemical to

allow for safer handling and

disposal/recycling.

Rinsate Management: Add all

rinsings to the spray tank for

application.[1]

Utilizes the remaining product

and avoids generating

additional hazardous waste.

Disposal: If not recycling,

render the container unusable

(puncture, crush) and take it to

an approved waste

management facility.[1]

Prevents accidental reuse and

ensures it is handled as waste.

Prohibition: Do not burn or

reuse empty containers for any

purpose.[1]

Burning can release toxic

fumes, and reuse poses a

significant health risk.

Accidental Spills

Containment: Prevent further

leakage and avoid entry into

drains.[4]

Minimizes the extent of

environmental contamination.
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Collection: Carefully sweep or

pick up spilled material without

creating dust.[4]

Reduces the risk of inhalation

and spreading of the chemical.

Disposal of Spill Debris: Place

collected material and

contaminated absorbents into

a suitable, closed container for

disposal as hazardous waste.

[4]

Ensures that all contaminated

materials are handled and

disposed of correctly.

Experimental Protocols
This document provides procedural guidance for disposal and does not cite specific

experimental protocols. The disposal methods described are based on safety data sheets and

environmental protection guidelines.

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of

fenhexamid waste in a laboratory setting.
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1. Identify Waste Type

2a. Chemical Disposal Protocol 2b. Container Decontamination & Disposal
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Container

No
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Waste Management Facility
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Caption: Decision workflow for fenhexamid waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1672505?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672505?utm_src=pdf-body
https://www.benchchem.com/product/b1672505?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. imtrade.com.au [imtrade.com.au]

2. chemicalbook.com [chemicalbook.com]

3. carlroth.com [carlroth.com]

4. Fenhexamid | C14H17Cl2NO2 | CID 213031 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Pesticide and Container Disposal – Pesticide Environmental Stewardship
[pesticidestewardship.org]

To cite this document: BenchChem. [Proper Disposal of Fenhexamid: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672505#fenhexamid-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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